Cas no 2229655-48-3 (3-(2-methoxy-3-methylphenyl)prop-2-enal)

• Product Name: 3-(2-methoxy-3-methylphenyl)prop-2-enal
• CAS No: 2229655-48-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6126580
• PubChem ID: 165661631
• Update Time: 2025-07-22

3-(2-methoxy-3-methylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-3-methylphenyl)prop-2-enal
• 2229655-48-3
• EN300-1784696

• Inchi： 1S/C11H12O2/c1-9-5-3-6-10(7-4-8-12)11(9)13-2/h3-8H,1-2H3/b7-4+
• InChI Key： UCXHEFMSNXQBOG-QPJJXVBHSA-N
• SMILES： O(C)C1C(/C=C/C=O)=CC=CC=1C

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2-methoxy-3-methylphenyl)prop-2-enal

Introduction to 3-(2-methoxy-3-methylphenyl)prop-2-enal (CAS No: 2229655-48-3)

3-(2-methoxy-3-methylphenyl)prop-2-enal, identified by its Chemical Abstracts Service (CAS) number 2229655-48-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative, featuring a conjugated system with a phenyl ring substituted at the 2-position with a methoxy group and at the 3-position with a methyl group, presents unique structural and functional attributes that make it a valuable intermediate in the development of novel therapeutic agents.

The compound’s molecular structure, characterized by a prop-2-enal moiety (allyl aldehyde), contributes to its reactivity and potential applications in synthetic chemistry. The presence of both electron-donating (methoxy) and electron-withdrawing (methyl) groups on the aromatic ring further modulates its electronic properties, influencing its interactions with biological targets. Such structural features are often exploited in medicinal chemistry to optimize binding affinity, metabolic stability, and pharmacokinetic profiles of drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2-methoxy-3-methylphenyl)prop-2-enal and its derivatives. Research has indicated that this compound exhibits promising bioactivity in preliminary in vitro assays, suggesting its suitability for further investigation as a lead compound or scaffold for drug discovery. Specifically, studies have highlighted its interaction with enzymes and receptors involved in inflammatory pathways, making it a candidate for developing treatments targeting conditions such as arthritis and autoimmune disorders.

The synthesis of 3-(2-methoxy-3-methylphenyl)prop-2-enal involves multi-step organic transformations, typically starting from commercially available aromatic precursors. Advanced synthetic methodologies, including cross-coupling reactions and catalytic hydrogenation, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological evaluation.

One of the most compelling aspects of 3-(2-methoxy-3-methylphenyl)prop-2-enal is its versatility as a building block in medicinal chemistry. Its aldehyde functionality allows for further derivatization through condensation reactions with amino compounds, leading to Schiff bases or heterocyclic structures. These derivatives have shown enhanced biological activity in various disease models, underscoring the importance of exploring structurally diverse analogs derived from this core scaffold.

Recent advancements in computational chemistry have also facilitated the study of 3-(2-methoxy-3-methylphenyl)prop-2-enal by enabling virtual screening and molecular docking simulations. These techniques help predict potential binding modes with biological targets, providing insights into how structural modifications might improve drug-like properties. Such computational approaches are increasingly integrated into drug discovery pipelines to accelerate the identification of promising candidates for experimental validation.

The pharmacokinetic behavior of 3-(2-methoxy-3-methylphenyl)prop-2-enal is another critical area of investigation. In vivo studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for assessing its therapeutic potential and safety. Preliminary findings suggest that the compound exhibits moderate bioavailability and favorable metabolic stability, although further studies are needed to fully characterize its pharmacokinetic properties.

In conclusion,3-(2-methoxy-3-methylphenyl)prop-2-enal (CAS No: 2229655-48-3) represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated bioactivity. Its role as an intermediate in synthetic chemistry and its potential as a lead compound highlight its significance in the development of novel therapeutics. As research continues to uncover new applications and optimize synthetic methodologies,this compound is poised to contribute significantly to advancements in medicinal chemistry.